3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate
Overview
Description
3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate (TFMFPS) is a fluorinated sulfonate derivative of phenylalanine, an essential amino acid. It is used in a variety of scientific research applications due to its unique properties.
Scientific Research Applications
3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate is used in a variety of scientific research applications. It has been used as a reagent for the synthesis of various compounds, such as benzodiazepines, barbiturates, and non-steroidal anti-inflammatory drugs. It is also used as a catalyst for the synthesis of peptides and proteins. Additionally, 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate has been used to study the effect of fluorinated sulfonates on enzymatic reactions.
Mechanism of Action
The mechanism of action of 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate is not fully understood. However, it is believed to act as a proton donor, which can induce a conformational change in proteins and enzymes. This conformational change can alter the activity of the proteins and enzymes, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate are not fully known. However, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve impulses. Inhibition of this enzyme can lead to an increase in the concentration of acetylcholine, which can cause changes in the nervous system.
Advantages and Limitations for Lab Experiments
The use of 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and its synthesis is easy to perform. Additionally, it is stable in a variety of solvents and temperatures. However, there are some limitations. 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate is not water-soluble, and it is not very soluble in organic solvents. This can limit its use in certain experiments.
Future Directions
The potential future directions for the use of 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate in scientific research are numerous. It could be used to study the effect of fluorinated sulfonates on other enzymes and proteins, as well as in the development of new drugs and therapies. Additionally, it could be used to study the effects of fluorinated sulfonates on the nervous system, as well as the development of new treatments for neurological disorders. Finally, it could be used in the development of new materials, such as polymers and coatings.
Synthesis Methods
3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate is synthesized by a two-step process. First, the phenylalanine is reacted with trifluoromethanesulfonyl chloride in anhydrous acetonitrile. This reaction produces 3-amino-5-(trifluoromethyl)phenyl sulfonyl chloride. In the second step, the sulfonyl chloride is then reacted with sodium hydroxide in anhydrous acetonitrile to produce 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate involves the reaction of 3-amino-5-(trifluoromethyl)phenol with fluoranesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3-amino-5-(trifluoromethyl)phenol", "fluoranesulfonyl chloride", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Dissolve 3-amino-5-(trifluoromethyl)phenol in a dry solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine or pyridine to the solution.", "Slowly add fluoranesulfonyl chloride to the solution while stirring at room temperature.", "Allow the reaction mixture to stir for several hours at room temperature or at a slightly elevated temperature.", "Quench the reaction by adding water to the mixture.", "Extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the desired product, 3-amino-5-(trifluoromethyl)phenyl fluoranesulfonate." ] } | |
CAS RN |
2411229-96-2 |
Molecular Formula |
C7H5F4NO3S |
Molecular Weight |
259.2 |
Purity |
95 |
Origin of Product |
United States |
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